Cas no 383129-18-8 (2-(4-chlorophenyl)azepane)

2-(4-Chlorophenyl)azepane is a substituted azepane derivative featuring a chlorophenyl moiety at the 2-position. This compound is of interest in medicinal and synthetic chemistry due to its structural framework, which serves as a versatile intermediate for the development of pharmacologically active molecules. The presence of the chlorophenyl group enhances its potential for interactions with biological targets, while the azepane ring offers conformational flexibility. It is commonly utilized in research settings for the synthesis of heterocyclic compounds and as a building block for drug discovery. The compound's stability and well-defined reactivity profile make it suitable for controlled functionalization in organic synthesis.
2-(4-chlorophenyl)azepane structure
2-(4-chlorophenyl)azepane structure
Product Name:2-(4-chlorophenyl)azepane
CAS No:383129-18-8
MF:C12H16ClN
MW:209.715142250061
CID:298477
PubChem ID:4556740
Update Time:2025-05-20

2-(4-chlorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine,2-(4-chlorophenyl)hexahydro-
    • 2-(4-CHLOROPHENYL)AZEPANE
    • 2-(4-chlorophenyl)azaperhydroepine
    • Oprea1_827787
    • SCHEMBL24313467
    • DTXSID20404228
    • 383129-18-8
    • AKOS001476005
    • EN300-80166
    • MFCD02663727
    • CS-0261817
    • 2-(4-CHLORO-PHENYL)-AZEPANE
    • Z992736862
    • BBL020507
    • G56353
    • 1H-azepine, 2-(4-chlorophenyl)hexahydro-
    • STK501129
    • ALBB-009831
    • 2-(4-chlorophenyl)azepane
    • MDL： MFCD02663727
    • Inchi： 1S/C12H16ClN/c13-11-7-5-10(6-8-11)12-4-2-1-3-9-14-12/h5-8,12,14H,1-4,9H2
    • InChI Key： QVSTXCOTKAOQEW-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1CCCCCN1

Computed Properties

  • Exact Mass: 209.09700
  • Monoisotopic Mass: 209.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 3.87350

2-(4-chlorophenyl)azepane Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-chlorophenyl)azepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
CM285978-5g
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abcr
AB291672-250 mg
2-(4-Chlorophenyl)azepane; 95%
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 €220.50 2022-03-25
abcr
AB291672-500 mg
2-(4-Chlorophenyl)azepane; 95%
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500MG
 €294.20 2022-03-25
abcr
AB291672-1 g
2-(4-Chlorophenyl)azepane; 95%
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 €343.30 2022-03-25
abcr
AB291672-5 g
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 €836.30 2022-03-25
TRC
C350425-25mg
2-(4-Chlorophenyl)azepane
 383129-18-8
25mg
 $ 98.00 2023-04-18
TRC
C350425-50mg
2-(4-Chlorophenyl)azepane
 383129-18-8
50mg
 $ 155.00 2023-04-18
TRC
C350425-100mg
2-(4-Chlorophenyl)azepane
 383129-18-8
100mg
 $ 236.00 2023-04-18
TRC
C350425-250mg
2-(4-Chlorophenyl)azepane
 383129-18-8
250mg
 $ 414.00 2023-04-18

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